Cas no 206991-58-4 (1,2-Cyclobutanedimethanamine,N,N'-bis[3-(ethylamino)propyl]-, hydrochloride (1:4), (1R,2R)-rel-)

1,2-Cyclobutanedimethanamine,N,N'-bis[3-(ethylamino)propyl]-, hydrochloride (1:4), (1R,2R)-rel- structure
206991-58-4 structure
Product Name:1,2-Cyclobutanedimethanamine,N,N'-bis[3-(ethylamino)propyl]-, hydrochloride (1:4), (1R,2R)-rel-
CAS No:206991-58-4
MF:C16H37ClN4
MW:320.944782972336
CID:288510
Update Time:2022-07-25

1,2-Cyclobutanedimethanamine,N,N'-bis[3-(ethylamino)propyl]-, hydrochloride (1:4), (1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclobutanedimethanamine,N,N'-bis[3-(ethylamino)propyl]-, hydrochloride (1:4), (1R,2R)-rel-
    • 1,2-Cyclobutanedimethanamine, N,N'-bis[3-(ethylamino)propyl]-,tetrahydrochloride, trans-
    • 1,2-Cyclobutanedimethanamine,N,N'-bis[3-(ethylamino)propyl]-, tetrahydrochloride, (1R,2R)-rel- (9CI)
    • SL 11044
    • 1,2-Cyclobutanedimethanamine, N,N'-bis[3-(ethylamino)propyl]-, hydrochloride (1:4), (1R,2R)-rel-
    • Inchi: 1S/C16H36N4.ClH/c1-3-17-9-5-11-19-13-15-7-8-16(15)14-20-12-6-10-18-4-2;/h15-20H,3-14H2,1-2H3;1H/t15-,16-;/m1./s1
    • InChI Key: JLDOOYYULJYVMH-QNBGGDODSA-N
    • SMILES: C([C@H]1CC[C@@H]1CNCCCNCC)NCCCNCC.Cl

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